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Compound of Interest

Compound Name: Diisopentyl Phthalate-d4

Cat. No.: B585366

Technical Guide: Diisopentyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Diisopentyl Phthalate-d4, a deuterated analog of Diisopentyl Phthalate. This
isotopically labeled compound is primarily utilized as an internal standard in analytical
chemistry, particularly in mass spectrometry-based methods for environmental monitoring and
toxicology studies. Its known fetotoxicity, embryolethality, and teratogenicity make it a subject of
significant research interest.[1][2]

Core Chemical and Physical Data

The fundamental properties of Diisopentyl Phthalate-d4 are summarized below. These data
are essential for its accurate use in quantitative analysis and experimental research.
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Property Value Source(s)
CAS Number 1346597-80-5 [11[2][3][4]
Molecular Formula C18H22D404 [11[2][41[5]
Molecular Weight 310.42 g/mol [21[31[4][5]
Precise Molecular Weight 310.421287112 [1]

1,2-Benzenedicarboxylic Acid-
d4 1,2-Bis(3-methylbutyl)
Synonyms Ester; Phthalic Acid-d4 [1][4]
Diisopentyl Ester; Bis(3-
methylbutyl) Phthalate-d4

Appearance Clear Pale Yellow QOil [2][5]
Solubility Chloroform, Ethyl Acetate [5]
Storage 2-8°C Refrigerator [2]

Molecular Structure and Weight Calculation

Diisopentyl Phthalate-d4 is structurally identical to its non-labeled counterpart, with the
exception of four deuterium atoms replacing four hydrogen atoms on the benzene ring. This
isotopic substitution provides a distinct mass signature, crucial for its role as an internal
standard.

The molecular weight is derived from the sum of the atomic weights of its constituent atoms as
defined by its molecular formula: C1sH22D40a.
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Atomic Components
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Caption: Logical diagram illustrating the atomic contribution to the molecular weight of
Diisopentyl Phthalate-d4.

Applications and Experimental Protocols

Diisopentyl Phthalate-d4 serves as a critical tool in toxicology and environmental science. Its
primary application is as an internal standard for the quantification of phthalate esters in
various matrices.[1] Below are summaries of experimental protocols where this compound or
its non-labeled analogue is used.

Protocol 1: Developmental Toxicity Studies in Rodents

This protocol outlines a general methodology for assessing the effects of Diisopentyl Phthalate
(DiPeP) exposure during critical developmental windows in rats.

e Animal Model: Pregnant Wistar rats are used as the model organism.[6]

» Dosing Regimen: Animals are administered DiPeP by oral gavage at varying doses (e.g., 1,
10, or 100 mg/kg/day) alongside a vehicle control (e.g., canola oil). The exposure period
typically covers a significant portion of gestation and lactation (e.g., gestational day 10 to
post-natal day 21).[6]

o Behavioral Analysis: Male offspring are subjected to a battery of behavioral tests to assess
hormone-dependent behaviors. These may include the elevated plus maze, partner
preference tests, and evaluation of sexual behavior.[6]
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o Gene Expression Analysis: Following behavioral testing, tissues such as the hypothalamus
and pituitary are collected. Gene expression for key hormone receptors (e.g., androgen
receptor, estrogen receptors) and enzymes (e.g., aromatase) is quantified using methods
like gPCR.[6]

 Internal Standard Application: In related analytical procedures to measure DiPeP levels in
biological samples, Diisopentyl Phthalate-d4 would be added at a known concentration to
samples and standards to correct for matrix effects and variations during sample preparation
and analysis by LC-MS/MS.

Experimental Workflow: Rodent Toxicology Study
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Caption: Workflow for a typical developmental toxicology study involving Diisopentyl Phthalate
in rats.

Protocol 2: Ecotoxicology Studies in Zebrafish

This protocol describes a general approach for evaluating the toxicity of phthalates on aquatic
organisms using the zebrafish (Danio rerio) embryo-larval model.

o Test Organism: Zebrafish embryos are used due to their rapid development and
transparency.

o Exposure Solutions: Test solutions of Diisopentyl Phthalate (DiPeP) are prepared at a range
of concentrations (e.g., 0.001 to 0.125 mg/L). A solvent control (e.g., 0.1% methanol) and a
negative control are included.[7]

e Fish Embryo Acute Toxicity (FET) Test: Embryos are exposed to the test solutions shortly
after fertilization. Over a period of 96 hours, various endpoints are recorded, including
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mortality, hatching rate, and the incidence of developmental malformations (e.g., spinal
deformities, edema).[7][8]

« Data Analysis: The concentration that causes an effect in 50% of the population (ECso) is
calculated for various endpoints to determine the relative toxicity of the compound.[7]

¢ Internal Standard Use: For analytical verification of test concentrations in the exposure
media, Diisopentyl Phthalate-d4 would be used as an internal standard to ensure accurate
measurement by techniques like gas or liquid chromatography-mass spectrometry.

Experimental Workflow: Zebrafish Ecotoxicology
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Caption: Workflow for a fish embryo acute toxicity (FET) test using zebrafish to assess
phthalate toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Molecular weight of Diisopentyl Phthalate-d4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585366#molecular-weight-of-diisopentyl-phthalate-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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